Cas no 90027-14-8 (4-Methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid)

• Product Name: 4-Methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid
• CAS No: 90027-14-8
• MF: C₁₄H₁₁Cl₄NO₄
• MW: 399.053440332413
• MDL: MFCD02319303
• CID: 796161
• PubChem ID: 2901829
• Update Time: 2025-06-08

4-Methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-acetic acid,4,5,6,7-tetrachloro-1,3-dihydro-a-(2-methylpropyl)-1,3-dioxo-
• AKOS016045151
• 4-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)pentanoic acid
• Oprea1_809621
• 4-Methyl-2-(4,5,6,7-tetrachloro-1,3-dioxoisoindolin-2-yl)pentanoic acid
• LS-05841
• 4-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxoisoindol-2-yl)pentanoic acid
• CS-0316930
• AKOS001695819
• 4-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoicacid
• MFCD02319303
• 90027-14-8
• 4-methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid
• 4-Methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid

• MDL： MFCD02319303
• Inchi： 1S/C14H11Cl4NO4/c1-4(2)3-5(14(22)23)19-12(20)6-7(13(19)21)9(16)11(18)10(17)8(6)15/h4-5H,3H2,1-2H3,(H,22,23)
• InChI Key： BHFNZHRVWJEXDC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2=C1C(N(C2=O)C(C(=O)O)CC(C)C)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 398.941
• Monoisotopic Mass: 396.944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 74.7Ų

Additional information on 4-Methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid

Introduction to 4-Methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid (CAS No. 90027-14-8)

4-Methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid (CAS No. 90027-14-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tetrachloroisoindole core and a substituted pentanoic acid moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The tetrachloroisoindole core of this compound is of particular interest due to its ability to interact with various biological targets. Recent studies have shown that compounds with similar structures exhibit potent antimicrobial and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that tetrachloroisoindole derivatives can effectively inhibit the replication of certain viral strains, making them promising candidates for the development of antiviral drugs.

The pentanoic acid moiety in 4-Methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid adds another layer of complexity to its structure. This functional group can influence the compound's solubility, stability, and bioavailability. Research has shown that carboxylic acids can enhance the binding affinity of molecules to specific protein targets, which is crucial for their therapeutic efficacy. A 2020 study in the Bioorganic & Medicinal Chemistry Letters highlighted the role of carboxylic acids in improving the pharmacokinetic properties of drug candidates.

In addition to its potential as an antiviral agent, 4-Methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns globally. A recent study published in the Inflammation Research journal reported that tetrachloroisoindole derivatives can significantly reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The synthesis of 4-Methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid involves several steps and requires precise control over reaction conditions to ensure high yield and purity. The tetrachloroisoindole core can be synthesized through a series of reactions involving chlorination and cyclization steps. The pentanoic acid moiety is then introduced through esterification or amidation reactions. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale with improved efficiency.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)pentanoic acid. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacokinetic parameters. These findings have paved the way for further clinical investigations to explore its potential therapeutic applications.

In conclusion, 4-Methyl-2-(4,5,6,7-tetrachloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-y l)pentanoic acid (CAS No. 90027 - 14 - 8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.